2-Isocyanato-5-methoxybenzonitrile

• IUPAC Name: 2-isocyanato-5-methoxybenzonitrile
• InChI: InChI=1S/C9H6N2O2/c1-13-8-2-3-9(11-6-12)7(4-8)5-10/h2-4H,1H3
• InChI Key: LMESITBFEPQVCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N=C=O)C#N
• Molecular Formula: C9H6N2O2
• DSSTOX Substance ID: DTXSID401286946
• Molecular Weight: 174.16 g/mol
• CAS RN: 1261606-35-2

Description

2-Isocyanato-5-methoxybenzonitrile (IMBN) is a chemical compound with the molecular formula C9H7N2O2. It is a white crystalline powder that is used in various scientific research applications. IMBN is a derivative of benzonitrile and isocyanate, which are both widely used in the chemical industry.

Scientific Research Applications

Antimalarial Activity and Compound Isolation

2-Isocyanato-5-methoxybenzonitrile, as a compound with isocyanate functionality, has potential applications in the synthesis of biologically active molecules. For instance, research on marine-derived natural products with selective antimalarial activity highlights the isolation of compounds with isocyanate functionalities from marine organisms. Such compounds have shown significant and selective in vitro antimalarial activity, emphasizing the relevance of isocyanate derivatives in drug discovery and development (Wright et al., 1996).

Hydrocyanation Reactions and Organic Synthesis

The study of transition metal-catalyzed alkene hydrocyanation, which is fundamental to industrial processes like the DuPont adiponitrile process, outlines the significance of nitrile and isocyanate groups in organic synthesis. This process involves the conversion of alkenes into valuable nitrile derivatives, highlighting the utility of compounds like 2-Isocyanato-5-methoxybenzonitrile in chemical synthesis and the production of polymers and fine chemicals (Bini et al., 2010).

Non-isocyanate Polyurethanes

In the context of environmentally friendly polymer production, the development of non-isocyanate polyurethanes (NIPUs) represents a significant shift towards safer and more sustainable materials. Research into alternative polyurethane synthesis methods, including those utilizing carbon dioxide or simple esters of carbonic acid, suggests potential applications for isocyanate derivatives in creating more environmentally benign polymers. These materials offer advantages such as solvent-free synthesis, enhanced chemical resistance, and improved mechanical properties (Rokicki et al., 2015).

Organic-Mediated Polymerization Reactions

The role of small organic molecules, including those with isocyanate groups, in catalyzing polymerization reactions highlights their importance in precision macromolecular chemistry. Organocatalysts enable the polymerization of a wide range of monomers under mild conditions, facilitating the synthesis of polyurethanes and other polymers with specific functionalities and properties. This area of research underscores the versatility of isocyanate-containing compounds in advanced material synthesis (Ottou et al., 2016).